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Compound of Interest

Compound Name: Nibroxane

Cat. No.: B1678675

Nibroxane: Unraveling a Synthetic Antimicrobial
Agent

For researchers, scientists, and drug development professionals, a comprehensive
understanding of a compound's origins and properties is paramount. This guide addresses the
available scientific and technical information regarding Nibroxane, a synthetic antimicrobial
agent. Despite its recognition as a chemical entity, publicly accessible data on its natural
sources, detailed experimental protocols, and specific biological pathways remains limited.

Identification and Physicochemical Properties

Nibroxane is a synthetic organic compound identified by the CAS Registry Number 53983-00-
9. Its chemical name is 5-Bromo-2-methyl-5-nitro-1,3-dioxane[1]. The World Health
Organization listed "nibroxane" as a proposed International Nonproprietary Name (INN) in
1976, suggesting its initial synthesis and investigation as a potential pharmaceutical substance
around that period[2].

Available data on its physicochemical properties are summarized in the table below.
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Property Value Reference
Molecular Formula C5H8BrNO4 [3]
Molecular Weight 226.03 g/mol [4]
Melting Point 72 °C [4]
Water Solubility 6.093 g/L at 25 °C [4]
CAS Registry Number 53983-00-9 [1][2][4][5](6]

Origin and Natural Sources

Current scientific literature and chemical databases categorize Nibroxane as a synthetic
compound. There is no evidence to suggest that Nibroxane is a naturally occurring substance
or has been isolated from any natural sources, such as marine organisms, plants, or
microorganisms. While marine bryozoans are known to produce a wide array of bioactive
secondary metabolites, extensive reviews of these compounds do not list Nibroxane among
them.

Antimicrobial Activity

Nibroxane is consistently identified as an antimicrobial or antibacterial agent in various
pharmaceutical and chemical catalogs[7][8]. It has also been registered as a pesticidal active
ingredient, further indicating its recognized biological activity against microorganisms[5][9].
However, specific details regarding its spectrum of activity, mechanism of action, and potency
(e.g., minimum inhibitory concentrations against various pathogens) are not available in the
public domain. One source mentions that it is an orally active antimicrobial agent that
metabolizes into 2-methyl-5-nitro-m-dioxane in mice[7].

Experimental Protocols and Data

A critical gap in the publicly available information for Nibroxane is the absence of detailed
experimental protocols for its synthesis, isolation, or purification. The original scientific
publications or patents that would typically contain this information could not be retrieved
through extensive searches of available databases. Consequently, quantitative data from
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preclinical or clinical studies, such as pharmacokinetic profiles, toxicology data, or efficacy
studies, are not available to be presented.

Signaling Pathways and Mechanism of Action

There is no information available in the scientific literature regarding the specific signaling
pathways that Nibroxane may modulate in target organisms or in host systems. The molecular
mechanism by which it exerts its antimicrobial effect remains uncharacterized in the public
domain.

Conclusion

Nibroxane is a recognized synthetic antimicrobial compound with established physicochemical
properties. However, a thorough investigation of publicly accessible scientific and technical
literature reveals a significant lack of in-depth information. The origin of Nibroxane is synthetic,
with no known natural sources. While its antimicrobial activity is noted, the specific details of its
biological action, experimental procedures for its synthesis and handling, and its interaction
with biological pathways are not documented in available resources. This information gap
highlights the challenge in providing a complete technical guide for compounds that, despite
being cataloged, lack a substantial body of published research. Further investigation into
historical chemical literature or proprietary industrial archives may be necessary to uncover the
foundational research on this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. CAS Common Chemistry [commonchemistry.cas.org]

2. cdn.who.int [cdn.who.int]

3. news-files.yaozh.com [news-files.yaozh.com]

4. ngc.digitallibrary.co.in [ngc.digitallibrary.co.in]

5. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]

© 2025 BenchChem. All rights reserved. 3/4 Tech Support


https://www.benchchem.com/product/b1678675?utm_src=pdf-body
https://www.benchchem.com/product/b1678675?utm_src=pdf-body
https://www.benchchem.com/product/b1678675?utm_src=pdf-body
https://www.benchchem.com/product/b1678675?utm_src=pdf-custom-synthesis
https://commonchemistry.cas.org/detail?cas_rn=53983-00-9
https://cdn.who.int/media/docs/default-source/international-nonproprietary-names-(inn)/pl35.pdf?sfvrsn=779f50d_7
https://news-files.yaozh.com/systemFile_29/42d5e28aaec1e5fd210bc3b17d8d4658.pdf
http://ngc.digitallibrary.co.in/bitstream/123456789/2323/1/Handbook%20of%20Aqueous%20Solubility%20Data%202nd%20Ed.%20by%20Samuel%20H.%20Yalkowsky.pdf
https://nepis.epa.gov/Exe/ZyPURL.cgi?Dockey=91012PEY.TXT
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1678675?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e 6. usitc.gov [usitc.gov]

e 7. biorbyt.com [biorbyt.com]

» 8. fufaton.com [fufaton.com]

e 9. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]

 To cite this document: BenchChem. [identifying the origin and natural sources of Nibroxane].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1678675#identifying-the-origin-and-natural-sources-
of-nibroxane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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